Cas no 31404-09-8 (Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)-)

• Product Name: Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)-
• CAS No: 31404-09-8
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 312266
• PubChem ID: 208015
• Update Time: 2025-04-19

Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)-
• 2,6-dimethoxy-4-(1,3-thiazolidin-2-yl)phenol
• 31404-09-8
• CKVKWCFSUZXDQQ-UHFFFAOYSA-N
• SCHEMBL12470882
• 2,6-dimethoxy-4-(thiazolidin-2-yl)phenol
• DTXSID00953441
• 2,6-Dimethoxy-4-(2-thiazolidinyl)phenol
• Phenol, 2,6-dimethoxy-4-(2-thiazolidinyl)-
• BRN 5544126

• Inchi： 1S/C11H15NO3S/c1-14-8-5-7(11-12-3-4-16-11)6-9(15-2)10(8)13/h5-6,11-13H,3-4H2,1-2H3
• InChI Key： CKVKWCFSUZXDQQ-UHFFFAOYSA-N
• SMILES： S1CCNC1C1C=C(C(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 241.07735
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 50.72